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Get Quote

The table below summarizes the primary natural sources of trimyristin and its relative abundance where

available.

Source
Type /
Part

Abundance
(w/w)

Notes

Nutmeg (Myristica
fragrans) [1] [2]

Seed /

Kernel

20 - 25% of dry

mass [1]

Most common source for lab isolation;

comprises up to 40% of "nutmeg butter" (fixed
oil) [2].

Coconut Oil [3] Oil Information
missing

Listed as a major natural source [3].

Palm Kernel Oil [3] Oil Information
missing

Listed as a major natural source [3].

Babassu Oil [3] Oil Information
missing

Listed as a major natural source [3].

Protocols for Isolation and Extraction

Here are detailed methodologies for extracting trimyristin, ranging from classic techniques to more modern,

eco-friendly approaches.
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Classic Ether Extraction from Nutmeg

This is a standard introductory organic chemistry experiment for isolating trimyristin [1].

Principle: Utilizes the high solubility of trimyristin in diethyl ether at room temperature, followed by

crystallization [1].
Procedure:

Steam Distillation & Drying: Powdered nutmeg may first undergo steam distillation to remove
volatile essential oils. The residual solid is then dried [1].

Extraction: The dried nutmeg powder is suspended in diethyl ether and stirred at room
temperature for a period [1].

Separation: The ether solution is separated from the solid residue via filtration [1].
Purification: The ether is removed using rotary evaporation or distillation, yielding crude

trimyristin. Purification is typically achieved by recrystallization from acetone or hot ethanol [1]
[4].

The workflow for this classic method can be visualized as follows:
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Alternative Eco-Friendly Solvent Extraction

This method uses a less hazardous solvent system of ethyl acetate, ethanol, and water [4].

Principle: A ternary solvent system (4.5:4.5:1 v/v) can efficiently extract various compounds;

trimyristin requires reflux for good recovery [4].
Procedure:

Setup: Powdered nutmeg is placed in a round-bottom flask with the ethyl acetate/ethanol/water
solvent mixture (4.5:4.5:1 v/v) [4].

Reflux: The mixture is heated under reflux for a designated time [4].
Crystallization: Upon cooling, crude trimyristin crystals form directly from the reaction mixture

[4].
Isolation: The crystals are collected by filtration and washed with a cold portion of the same

solvent system. Recrystallization may not be necessary [4].

The workflow for this alternative method is as follows:
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Key Research & Pharmaceutical Applications

Beyond its role as a laboratory model compound, trimyristin shows significant promise in pharmaceutical

research, particularly in drug delivery.
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Application Area Function / Role Research Context & Details

Drug Delivery
Systems [5] [6]

Lipid Nanocarrier
/ Excipient

Used in Solid Lipid Nanoparticles (SLNs) and liposomes to
improve drug bioavailability, enable targeted therapy, and

provide a stable lipid matrix [5].

Liposome
Stabilization [6]

Membrane

Stabilizing
Component

Hybrid lipids synthesized from myristic acid (derived from

trimyristin) significantly increase the rigidity and stabilize the
lipid bilayer of liposomes over a wide temperature range [6].

Prodrug & Carrier
Synthesis [6]

Source of Myristic
Acid

Acts as a starting material for the chemical synthesis of
structured acylglycerols designed to carry bioactive

molecules like phytosterols, enhancing their delivery [6].

Laboratory
Reagent [3] [1]

Model Compound

/ Substrate

Primarily used in R&D a standard compound for teaching

extraction and saponification, and for preparing myristic acid
and its salts [3] [1].

Conclusion

Trimyristin serves as a crucial compound bridging natural product chemistry and modern pharmaceutical

technology. Its well-documented isolation from nutmeg provides a reliable source for research, while its

properties make it a valuable excipient in advanced drug delivery systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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